Cas no 329976-75-2 (Potassium (3-phenylpropyl)trifluoroborate)

• Product Name: Potassium (3-phenylpropyl)trifluoroborate
• CAS No: 329976-75-2
• MF: C₉H₁₁BF₃K
• MW: 226.08815407753
• MDL: MFCD09993266
• CID: 829247
• PubChem ID: 56845227
• Update Time: 2025-06-07

Potassium (3-phenylpropyl)trifluoroborate Chemical and Physical Properties

Names and Identifiers

• Potassium 3-phenylpropyltrifluoroborate
• Potassium (3-phenylpropyl)trifluoroborate
• potassium,trifluoro(3-phenylpropyl)boranuide
• C-2133
• X0715
• Potassium trifluoro(3-phenylpropyl)borate(1-)
• BL007278
• PS-9757
• EN300-4250180
• 329976-75-2
• potassium;trifluoro(3-phenylpropyl)boranuide
• AKOS013015150
• Potassium(3-phenylpropyl)trifluoroborate
• POTASSIUM TRIFLUORO(3-PHENYLPROPYL)BORANUIDE
• DB-221771
• XH1076
• MFCD09993266
• DTXSID10718664

• MDL： MFCD09993266
• Inchi： 1S/C9H11BF3.K/c11-10(12,13)8-4-7-9-5-2-1-3-6-9;/h1-3,5-6H,4,7-8H2;/q-1;+1
• InChI Key： RLBLRDCATLYQCO-UHFFFAOYSA-N
• SMILES： [K+].F[B-](CCCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 226.05400
• Monoisotopic Mass: 226.0542965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.46660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Potassium (3-phenylpropyl)trifluoroborate

Potassium (3-phenylpropyl)trifluoroborate (CAS No. 329976-75-2): An Overview of Its Properties and Applications

Potassium (3-phenylpropyl)trifluoroborate (CAS No. 329976-75-2) is a versatile compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is a potassium salt of the trifluoroborate anion, which is known for its stability and reactivity in various chemical reactions. The unique structure of Potassium (3-phenylpropyl)trifluoroborate makes it an attractive reagent for a wide range of applications, including the synthesis of complex organic molecules and the development of novel materials.

The chemical formula of Potassium (3-phenylpropyl)trifluoroborate is K(C₉H₉F₃O₂). The compound consists of a phenylpropyl group attached to a trifluoroborate anion, which is stabilized by the potassium cation. This structure provides several key advantages in chemical reactions, such as high solubility in polar solvents, good thermal stability, and low toxicity compared to other organometallic compounds.

In recent years, Potassium (3-phenylpropyl)trifluoroborate has been extensively studied for its role in Suzuki-Miyaura coupling reactions. These reactions are widely used in the synthesis of biologically active compounds, pharmaceuticals, and advanced materials. The trifluoromethyl group in Potassium (3-phenylpropyl)trifluoroborate can be readily introduced into organic molecules through these coupling reactions, providing a convenient method for the functionalization of substrates with trifluoromethyl groups.

A notable study published in the Journal of Organic Chemistry highlighted the efficiency and selectivity of Potassium (3-phenylpropyl)trifluoroborate in Suzuki-Miyaura couplings. The researchers demonstrated that this compound can be used to synthesize a variety of aryl trifluoromethylated products with high yields and excellent regioselectivity. This finding has significant implications for the development of new drugs and materials that require trifluoromethyl functionalities.

Beyond its use in organic synthesis, Potassium (3-phenylpropyl)trifluoroborate has also shown promise in the field of materials science. Trifluoromethylated compounds are known for their unique properties, such as low surface energy, high thermal stability, and enhanced hydrophobicity. These properties make them valuable components in the development of coatings, adhesives, and other functional materials.

A recent study published in Advanced Materials explored the use of Potassium (3-phenylpropyl)trifluoroborate in the synthesis of fluorinated polymers. The researchers found that this compound can be effectively incorporated into polymer chains to enhance their mechanical properties and chemical resistance. The resulting materials exhibited improved performance in various applications, including electronic devices and biomedical implants.

In addition to its applications in organic synthesis and materials science, Potassium (3-phenylpropyl)trifluoroborate has also been investigated for its potential use in medicinal chemistry. Trifluoromethyl groups are often introduced into drug molecules to improve their pharmacological properties, such as metabolic stability and binding affinity. A study published in the Journal of Medicinal Chemistry reported that Potassium (3-phenylpropyl)trifluoroborate can be used as a building block for the synthesis of novel drug candidates with enhanced therapeutic effects.

The safety profile of Potassium (3-phenylpropyl)trifluoroborate is another important consideration for its widespread use. Unlike many organometallic compounds, this compound exhibits low toxicity and minimal environmental impact. This makes it a preferred choice for industrial processes where safety and environmental sustainability are critical factors.

In conclusion, Potassium (3-phenylpropyl)trifluoroborate (CAS No. 329976-75-2) is a highly versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structure and favorable properties make it an essential reagent for researchers and industrial chemists alike. As ongoing research continues to uncover new uses for this compound, it is likely to play an increasingly important role in the development of innovative solutions across various scientific disciplines.